Hydroxide
Overview
Description
Hydroxide, also known as the hydroxyl ion, is a negatively charged molecule consisting of one oxygen atom and one hydrogen atom. It is a key component in many chemical reactions and plays an important role in various scientific research applications.
Scientific Research Applications
Magnesium Hydroxide and Oxide Applications : Magnesium hydroxide (Mg(OH)₂) and magnesium oxide (MgO) are noted for their broad application potential in science and practical uses. These include their roles as antibacterial agents, neutralizers of pollutants in fresh and wastewater, components of membranes, and notably, as flame retardants. Magnesium oxide, in particular, is recognized for its use as a fire-resistant and insulating material, and in applications such as adsorbents, active catalysts, and catalyst supports (Pilarska, Klapiszewski, & Jesionowski, 2017).
Sodium Hydroxide in Waste Treatment : The separation of sodium salts from alkaline tank waste using liquid-liquid extraction chemistry, particularly focusing on sodium hydroxide, was studied for its potential in reducing the volume of tank waste and recycling valuable components (Moyer, Marchand, Bonnesen, Bryan, & Haverlock, 2002).
Layered Double Hydroxide in Nanotoxicology : Layered double hydroxide (LDH) nanomaterials are under research for their potential in drug and gene delivery. The study of their in vivo delivery kinetics, persistence, and bioaccumulation is critical in the field of nanotoxicology (Musumeci, Schiller, Xu, Minchin, Martin, & Smith, 2010).
Nickel Hydroxide in Electrochemical Applications : Nickel hydroxide (Ni(OH)₂) is extensively studied for its application in Ni-based alkaline rechargeable batteries and other electrochemical devices. Research into nanostructural control of nickel hydroxide is significant for improving charge capacity and electrochemical activity (Sakai, Miyazaki, & Kijima, 2008).
Hydroxide Ions in High Temperature Corrosion Processes : The formation of volatile metal hydroxides from metal oxides and water vapor plays a significant role in high temperature corrosion processes. Studies on the thermodynamics of these reactions contribute to understanding corrosion in various industrial applications (Jacobson, Myers, Opila, & Copland, 2005).
Amorphous Nickel Hydroxide for Supercapacitors : The use of amorphous nickel hydroxide nanospheres in electrochemical supercapacitors has been demonstrated. This material shows high capacitance and energy density, offering potential in advanced electrochemical pseudocapacitor applications (Li, Yu, Wang, Liu, Liang, Xiao, Wang, Tong, & Yang, 2013).
properties
CAS RN |
14337-01-0 |
---|---|
Product Name |
Hydroxide |
Molecular Formula |
OH(−) HO- |
Molecular Weight |
17.007 g/mol |
IUPAC Name |
hydroxide |
InChI |
InChI=1S/H2O/h1H2/p-1 |
InChI Key |
XLYOFNOQVPJJNP-UHFFFAOYSA-M |
SMILES |
[OH-] |
Canonical SMILES |
[OH-] |
Other CAS RN |
14337-01-0 14280-30-9 |
physical_description |
Solid |
synonyms |
hydroxide hydroxide ion hydroxyl ion OH- |
Origin of Product |
United States |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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